Cas no 2680605-71-2 (tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate)
tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28308767
- tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate
- 2680605-71-2
- tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate
-
- Inchi: 1S/C26H32N2O5/c1-25(2,3)33-24(30)28-14-8-13-26(31,17-28)16-27-23(29)32-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22,31H,8,13-17H2,1-3H3,(H,27,29)
- InChI Key: LFOKHTBEKSKBTK-UHFFFAOYSA-N
- SMILES: OC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CN(C(=O)OC(C)(C)C)CCC1
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 88.1Ų
tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28308767-1g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 1g |
$914.0 | 2023-09-07 | ||
| Enamine | EN300-28308767-5g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 5g |
$2650.0 | 2023-09-07 | ||
| Enamine | EN300-28308767-10g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 10g |
$3929.0 | 2023-09-07 | ||
| Enamine | EN300-28308767-0.05g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-28308767-0.1g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-28308767-0.25g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-28308767-0.5g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-28308767-1.0g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-28308767-2.5g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-28308767-5.0g |
tert-butyl 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxypiperidine-1-carboxylate |
2680605-71-2 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate
Professional Introduction to Tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2680605-71-2)
Tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate, with the CAS number 2680605-71-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule is characterized by its complex arrangement of functional groups, which contributes to its unique chemical and pharmacological properties.
The core structure of tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate includes a piperidine ring, which is a common motif in many bioactive molecules. The piperidine ring is substituted with various functional groups that enhance its interactions with biological targets. Specifically, the presence of a hydroxyl group and an amino group at the 3-position of the piperidine ring, along with a tert-butyl ester group at the 1-position, contributes to its versatility in drug design.
One of the most striking features of this compound is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group, which is often used in peptide synthesis but also has applications in medicinal chemistry. The Fmoc group provides a protective function for the amino group and can be selectively removed under specific conditions, making it a valuable tool in the synthesis of more complex molecules. The presence of this group in tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate suggests potential applications in the development of peptidomimetics or other bioconjugates.
In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate has been investigated for its potential role in modulating various cellular processes. For instance, studies have suggested that this molecule may interact with enzymes involved in signal transduction pathways, potentially leading to therapeutic effects in conditions such as cancer or neurodegenerative diseases.
The hydroxypiperidine moiety in the structure is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity when interacting with biological targets. This feature makes it an attractive scaffold for drug discovery efforts. Researchers have leveraged this structural motif to develop compounds that exhibit potent activity against a range of targets, including kinases and other enzymes implicated in disease pathogenesis.
Recent advances in computational chemistry and molecular modeling have further facilitated the study of tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate. These techniques allow scientists to predict how this molecule might behave in vivo and to identify potential lead structures for further optimization. By integrating experimental data with computational methods, researchers can gain deeper insights into the mechanisms of action of this compound and its derivatives.
The synthesis of tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have enabled the efficient preparation of complex molecules like this one. These advancements have not only improved yields but also enhanced the scalability of synthetic routes, making it feasible to produce larger quantities for preclinical and clinical studies.
The pharmacokinetic properties of tert-butyl 3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methyl)-3-hydroxypiperidine -1-carboxy l ate are also areas of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that this molecule may exhibit favorable pharmacokinetic profiles, although further research is needed to confirm these findings.
In conclusion, tert-butyl 3 - ({(9H-fluoren -9 - ylmethoxyc arb on y l }a min o )m eth y l - 3 - hydro x y p ip er id ine -1 - car box y l ate (CAS No. 2680605 -71 -2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development efforts.
2680605-71-2 (tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxypiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)